Cas no 851095-46-0 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-2-carboxamide)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-2-carboxamide
• CAS No: 851095-46-0
• MF: C₁₇H₁₁N₃O₃
• MW: 305.287543535233
• CID: 6221601
• PubChem ID: 4377722
• Update Time: 2025-05-23

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-2-carboxamide
• N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-2-naphthamide
• 851095-46-0
• N-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-2-naphthalenecarboxamide
• CHEMBL1498273
• N-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]-2-naphthamide
• SMR000236162
• cid_4377722
• MLS000720311
• HMS2574P19
• AKOS024586634
• F0608-0489
• BDBM57633
• N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]naphthalene-2-carboxamide

• Inchi： 1S/C17H11N3O3/c21-15(13-8-7-11-4-1-2-5-12(11)10-13)18-17-20-19-16(23-17)14-6-3-9-22-14/h1-10H,(H,18,20,21)
• InChI Key： SPMUZUSJYBJFOE-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NN=C1NC(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 305.08004122g/mol
• Monoisotopic Mass: 305.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.2Ų

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-2-carboxamide

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 851095-46-0, known as N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene ring system with a 1,3,4-oxadiazole moiety and a furan substituent. The naphthalene core provides a rigid aromatic framework, while the 1,3,4-oxadiazole group introduces heterocyclic functionality, enhancing the compound's potential for bioactivity. The furan substituent further modulates the electronic properties of the molecule, making it an intriguing candidate for various applications.

Recent studies have highlighted the importance of heterocyclic compounds like N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylnaphthalene-2-carboxamide in drug discovery. The integration of multiple functional groups within a single molecule allows for diverse interactions with biological targets. For instance, the carboxamide group can act as a hydrogen bond donor or acceptor, facilitating interactions with proteins or enzymes. This makes the compound a promising lead for developing new therapeutic agents.

One of the most exciting developments involving this compound is its potential as an anti-tumor agent. Researchers have demonstrated that N-(furan-substituted oxadiazolyl)naphthalene carboxamides can inhibit key enzymes involved in cancer cell proliferation. Specifically, studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to the molecule's ability to target specific signaling pathways that are overactive in malignant cells.

In addition to its anti-tumor properties, N-(furan-substituted oxadiazolyl)naphthalene carboxamides have also been investigated for their anti-inflammatory effects. The furan moiety plays a crucial role in modulating the compound's inflammatory response by inhibiting cyclooxygenase (COX) enzymes. This dual functionality—combining anti-tumor and anti-inflammatory activities—positions this compound as a versatile candidate for multi-target drug design.

The synthesis of N-(furan-substituted oxadiazolyl)naphthalene carboxamides involves a series of well-established organic reactions. Typically, the process begins with the preparation of the naphthalene carboxylic acid derivative, followed by coupling reactions to introduce the oxadiazole and furan substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times and improve yields, making this approach more efficient for large-scale production.

From an environmental standpoint, researchers have evaluated the biodegradability and eco-toxicity of this compound. Initial findings suggest that N-(furan-substituted oxadiazolyl)naphthalene carboxamides exhibit moderate biodegradation rates under aerobic conditions. However, further studies are required to assess their long-term impact on aquatic ecosystems and ensure their safe use in pharmaceutical applications.

In conclusion, N-(furan-substituted oxadiazolyl)naphthalene carboxamides represent a novel class of compounds with immense potential in drug development. Their unique structure enables diverse biological interactions, making them ideal candidates for targeting complex diseases such as cancer and inflammation. As research continues to uncover new insights into their mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in advancing modern medicine.